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Compound of Interest

Compound Name: Chloro(dodecyl)dimethylsilane

CAS No.: 66604-31-7

Cat. No.: B1223439

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Chloro(dodecyl)dimethylsilane is a versatile organosilicon compound, prized in advanced

research and development for its role as a surface-modifying agent, coupling agent, and a

building block in the synthesis of functionalized materials.[1] Its utility in creating hydrophobic

surfaces makes it invaluable in fields ranging from nanotechnology and biosensors to

protective coatings.[1] However, the very reactivity that makes this compound useful—its

chlorosilane functionality—also dictates its significant handling hazards.[1] This guide provides

an in-depth examination of the safety protocols, chemical properties, and emergency

procedures required to handle Chloro(dodecyl)dimethylsilane responsibly, moving beyond

mere compliance to foster a culture of intrinsic safety and experimental integrity.

Section 1: Chemical Identification & Core Properties
A foundational understanding of a chemical's physical properties is the first step in a robust

safety assessment. These characteristics influence its behavior under various laboratory

conditions, from storage to reaction.
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Property Value Source(s)

CAS Number 66604-31-7 [2][3][4]

Synonyms
Chloro-dimethyl-dodecylsilane,

Dimethyldodecylchlorosilane
[1][4]

Molecular Formula C₁₄H₃₁ClSi [1][2]

Molecular Weight 262.93 g/mol [1][2][4]

Appearance Colorless liquid [1][5]

Density 0.865 g/mL at 20 °C [4][5]

Boiling Point 291-293 °C [1][4]

Refractive Index n20/D 1.445 [1][4]

Flash Point 113 °C (235.4 °F) - closed cup [4]

Section 2: Hazard Analysis & GHS Classification
Chloro(dodecyl)dimethylsilane is classified under the Globally Harmonized System (GHS) as

a hazardous substance, primarily due to its corrosive nature.[3][6] The core of this hazard lies

in its reactivity with water. The chlorosilane group readily hydrolyzes upon contact with moisture

—including humidity in the air—to form hydrochloric acid (HCl), a highly corrosive acid. This

reaction is the direct cause of the severe skin burns and eye damage associated with the

compound.

Signal Word:Danger[2][3][6]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[2][3][6]

H290: May be corrosive to metals.[3][6]

GHS Hazard Profile Diagram
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Caption: GHS pictogram and hazard statements for Chloro(dodecyl)dimethylsilane.

Section 3: Emergency Response & First-Aid
Protocols
In the event of an exposure, immediate and correct action is critical to mitigate harm. The

primary goal of first aid is the rapid removal of the chemical and neutralization of the corrosive

reaction occurring on the affected tissue. All laboratory personnel must be familiar with these

procedures before handling the substance.

Step-by-Step First-Aid Measures
General Advice: In all cases of exposure, move the individual out of the dangerous area,

immediately call a POISON CENTER or physician, and provide them with this safety data

sheet.[2][3]

Inhalation:

Move the person into fresh air.[2][6]

If breathing is difficult or has stopped, provide artificial respiration.[2]

Seek immediate medical attention.[3][6]

Skin Contact:
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Immediately take off all contaminated clothing.[3][6]

Rinse the affected skin area with copious amounts of water for at least 15 minutes, using a

safety shower if necessary.[2][3]

Wash the area with soap and plenty of water.[2]

Seek immediate medical attention.[3]

Eye Contact:

Immediately and continuously rinse the eyes cautiously with water for at least 15 minutes.

[2][3]

If contact lenses are present, remove them if it is safe and easy to do so. Continue rinsing.

[2][3]

It is imperative to hold the eyelids apart to ensure complete irrigation of the eye and lid

surfaces.

Seek immediate medical attention.[2][3]

Ingestion:

Rinse the mouth thoroughly with water.[2]

Do NOT induce vomiting.[3][6] The corrosive nature of the substance would cause further

damage to the esophagus on regurgitation.

Never give anything by mouth to an unconscious person.[2]

Seek immediate medical attention.[3]

Emergency Response Workflow
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Caption: Decision-making workflow for a laboratory exposure emergency.

Section 4: Safe Handling & Engineering Controls
Proactive safety measures are paramount. The principle of "as low as reasonably achievable"

(ALARA) exposure must be applied at all times. This is accomplished through a combination of

engineering controls and personal protective equipment (PPE).

Engineering Controls: All work with Chloro(dodecyl)dimethylsilane must be conducted in a

certified chemical fume hood to ensure adequate ventilation and to contain any vapors or

aerosols that may be generated.[2][3] The work area should be equipped with an emergency

eyewash station and safety shower in the immediate vicinity.[7]

Personal Protective Equipment (PPE):
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Eye/Face Protection: A combination of chemical safety goggles and a full-face shield is

mandatory.[2] Standard safety glasses are insufficient.

Skin Protection: Handle with chemical-resistant gloves (e.g., neoprene or nitrile rubber)

that are inspected for integrity before each use.[2][7] A flame-retardant, chemically

impervious lab coat or a full protective suit should be worn.[2]

Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside

a fume hood (e.g., during a large spill), a NIOSH-approved respirator with an appropriate

cartridge for organic vapors and acid gases is required.[7]

Protocol for Handling and Dispensing
Preparation: Ensure the chemical fume hood is operational. Don all required PPE. Have

neutralizing agents and spill cleanup materials ready.

Inert Atmosphere: When possible, handle the material under an inert atmosphere (e.g.,

nitrogen or argon) to prevent reaction with ambient moisture.[8]

Dispensing: The container may develop pressure due to slow reaction with trace moisture.[3]

Open the container slowly and carefully behind the fume hood sash. Use compatible,

corrosion-resistant tools and glassware.

Post-Handling: Tightly close the container immediately after use. Wash hands and any

exposed skin thoroughly after handling, even if no direct contact occurred.[3]

Section 5: Storage & Stability
Correct storage is critical for maintaining the chemical's integrity and preventing hazardous

situations.

Conditions for Safe Storage:

Store in a cool, dry, dark, and well-ventilated area designated for corrosive materials.[3][8]

Storage at 2-8°C is recommended.[2]

Keep the container tightly sealed and protected from moisture to prevent degradation and

pressure buildup.[3][6] Storing under an inert gas is advisable.[6]
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Store locked up to restrict access to authorized personnel only.[3][6]

Chemical Stability: The compound is stable when stored in sealed containers under a dry,

inert atmosphere.[7]

Incompatible Materials: Avoid contact with water, strong oxidizing agents, acids, bases, and

alcohols, as these can cause violent reactions.[6][7][8]

Hazardous Decomposition Products: Contact with incompatible materials or thermal

decomposition can produce hazardous gases, including hydrogen chloride, carbon

monoxide, carbon dioxide, and silicon oxides.[6][8]

Section 6: Accidental Release & Disposal
Procedures
A spill of Chloro(dodecyl)dimethylsilane is a hazardous event that requires a swift and well-

rehearsed response.

Protocol for Spill Cleanup
Evacuate & Secure: Immediately evacuate all non-essential personnel from the spill area.

Keep people upwind of the spill.[3]

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Don PPE: Put on the appropriate PPE, including respiratory protection if necessary.

Contain & Absorb: Contain the spill using a non-combustible, inert absorbent material such

as dry sand or earth.[3] Do not use water or combustible materials like paper towels.

Collect: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, labeled, and sealable container for hazardous waste.[2][3]

Decontaminate: Wipe down the spill area with a suitable solvent (following lab-specific

procedures) and then wash with soap and water.

Disposal: All contaminated materials must be disposed of as hazardous waste.
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Waste Disposal: Do not dispose of Chloro(dodecyl)dimethylsilane down the drain.[2] All

waste, including empty containers and contaminated absorbents, must be treated as

hazardous. Arrange for disposal through a licensed professional waste disposal company, in

accordance with all federal, state, and local regulations.[2][3][6]

Section 7: Transport & Regulatory Overview
The transport of Chloro(dodecyl)dimethylsilane is regulated due to its hazardous nature.

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT/ADR/IMDG UN 2987
Chlorosilanes,

corrosive, n.o.s.
8 (Corrosive) II

This material is subject to reporting requirements under various regulations. Users should

consult the SARA 311/312 and other local regulations for specific compliance needs.[2]

Conclusion
Chloro(dodecyl)dimethylsilane is a powerful tool for scientific innovation, but it demands a

commensurate level of respect and caution. Its primary hazard stems from its reactivity with

moisture, leading to the in-situ formation of hydrochloric acid. Therefore, the cornerstone of its

safe handling is the rigorous exclusion of water from all handling and storage procedures. By

understanding the causality behind its hazards and adhering to the engineering controls,

personal protective equipment protocols, and emergency procedures outlined in this guide,

researchers can confidently and safely leverage the unique properties of this compound to

advance their work.

References
Angene Chemical. (2021). Safety Data Sheet: Chloro(dodecyl)dimethylsilane. Link

Tokyo Chemical Industry Co., Ltd. (2023). SAFETY DATA SHEET:

Chloro(dodecyl)dimethylsilane. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
http://www.angenechemical.com/sds/66604-31-7.pdf
http://www.angenechemical.com/sds/66604-31-7.pdf
https://www.tcichemicals.com/OP/en/sds/C1469_JP_EN.pdf
https://www.tcichemicals.com/BE/en/sds/C1469_EU_6N.pdf
https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
http://www.angenechemical.com/sds/66604-31-7.pdf
https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
https://www.google.com/url?sa=E&q=https%27://www.angene.com/resource/66604-31-7.pdf%27
https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tcichemicals.com%2FJP%2Fen%2Fassets%2Fsds%2FC1469_JPE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chem-Impex International. Chloro(dodecyl)dimethylsilane Product Information. Link

National Center for Biotechnology Information, PubChem. Compound Summary for

Dodecyltrichlorosilane. Link

TCI EUROPE N.V. (2025). SAFETY DATA SHEET: Chloro(dodecyl)dimethylsilane. Link

Fisher Scientific. (2025). SAFETY DATA SHEET: Chloro(chloromethyl)dimethylsilane. Link

Sigma-Aldrich. Product Page: Chloro(dodecyl)dimethylsilane. Link

Sigma-Aldrich. (2025). SAFETY DATA SHEET. Link

ChemicalBook. Product Page: Chloro(dodecyl)dimethylsilane. Link

CP Lab Safety. Product Page: Chloro(dodecyl)dimethylsilane. Link

Lab Pro Inc. Product Page: Chloro(dodecyl)dimethylsilane. Link

Gelest, Inc. (2015). SAFETY DATA SHEET: DODECYLTRICHLOROSILANE. Link

Tokyo Chemical Industry Co., Ltd. (APAC). Product Page: Chloro(dodecyl)dimethylsilane.

Link

TCI Chemicals. Product Page: Chloro(dodecyl)dimethylsilane. Link

Merck (Sigma-Aldrich). Product Page: Chloro(dodecyl)dimethylsilane. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. angenechemical.com [angenechemical.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemimpex.com%2Fproducts%2F03433
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FDodecyltrichlorosilane
https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tcichemicals.com%2FBE%2Fen%2Fassets%2Fsds%2FC1469_E.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.fishersci.com%2Fsds
https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F40242
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2Fsds%2Faldrich%2F40140
https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB4278453.htm
https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.cplabsafety.com%2Fchloro-dodecyl-dimethylsilane-25ml.html
https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.labproinc.com%2Fproducts%2Fchloro-dodecyl-dimethylsilane-25ml
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.gelest.com%2Fsds%2FSID4624.0.pdf
https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tcichemicals.com%2FAPAC%2Fen%2Fp%2FC1469
https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tcichemicals.com%2FUS%2Fen%2Fp%2FC1469
https://www.benchchem.com/product/b1223439/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-chloro-dodecyl-dimethylsilane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2Fproduct%2Faldrich%2F40242
https://www.benchchem.com/product/b1223439?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/36498
http://www.angenechemical.com/sds/66604-31-7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. tcichemicals.com [tcichemicals.com]

4. Chloro(dodecyl)dimethylsilane = 95.0 GC 66604-31-7 [sigmaaldrich.com]

5. Chloro(dodecyl)dimethylsilane | 66604-31-7 [chemicalbook.com]

6. tcichemicals.com [tcichemicals.com]

7. gelest.com [gelest.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [A Comprehensive Safety & Handling Guide for
Chloro(dodecyl)dimethylsilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223439/docs#a-comprehensive-safety-handling-
guide-for-chloro-dodecyl-dimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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